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Compound of Interest

Compound Name: (-)-Isomenthone

Cat. No.: B049636

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the chemical properties, structure,
and spectroscopic profile of (-)-lsomenthone. The information is presented to support
research, development, and quality control activities involving this chiral monoterpene ketone.

Chemical Properties

(-)-lsomenthone is a naturally occurring organic compound found in various essential oils,
most notably in those derived from plants of the Mentha genus. It is a diastereomer of
menthone and exists as one of two enantiomers, the other being (+)-isomenthone. The
physical and chemical properties of (-)-lsomenthone are summarized in the table below.
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Property Value Reference(s)
Molecular Formula C10H180 [1112]
Molecular Weight 154.25 g/mol [1][2]

CAS Number 18309-28-9 [3]
Appearance Colorless liquid [1]

Odor Peppermint-like [4]

Boiling Point 208 °C (at 760 mmHg) [1]

Melting Point -35°C [1]

Density 0.901 g/cm? (at 20 °C) [4]

Refractive Index (n2°/D) 1.449 [4]

Specific Optical Rotation

-94.3° 3]
([o]*°/D)

Chemical Structure and Stereochemistry

The systematic IUPAC name for (-)-lsomenthone is (2S,5S)-5-methyl-2-(1-
methylethyl)cyclohexan-1-one.[3] It possesses two chiral centers at the C2 and C5 positions of
the cyclohexane ring. In isomenthone, the isopropyl and methyl groups are in a cis
configuration relative to each other.[5]

The stereochemistry of the four possible stereocisomers of p-menthan-3-one is crucial to their
distinct properties. Menthone isomers have a trans relationship between the alkyl groups, while
isomenthone isomers have a cis relationship. The enantiomers are distinguished by their
optical rotation.[5]
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Stereoisomers of p-Menthan-3-one
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Synthesis of (-)-lIsomenthone from (-)-Menthol
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Chiral Resolution .
(e.qg., fractional crystallization of derivatives)

(-)-lsomenthone
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Isolation of (-)-lIsomenthone from Peppermint QOil

Peppermint Oil

Fractional Distillation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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